Cas no 656227-02-0 (2-Thiophenecarbonitrile,5-[1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-3-yl]-)

• Product name: 2-Thiophenecarbonitrile,5-[1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-3-yl]-
• CAS No: 656227-02-0
• MF: C₁₇H₁₃N₃O₂S
• MW: 323.369022130966
• CID: 1694122

2-Thiophenecarbonitrile,5-[1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonitrile,5-[1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-3-yl]-
• 2-Thiophenecarbonitrile, 5-[1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-3-yl]-

• Inchi： 1S/C17H13N3O2S/c18-9-13-5-6-17(23-13)14-7-8-20(19-14)10-12-11-21-15-3-1-2-4-16(15)22-12/h1-8,12H,10-11H2
• InChI Key： ZEWWXNRYDDACCK-UHFFFAOYSA-N
• SMILES： C1(C#N)SC(C2C=CN(CC3COC4=CC=CC=C4O3)N=2)=CC=1

Computed Properties

• Exact Mass: 323.07299

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 512.7±50.0 °C(Predicted)
• PSA: 60.07
• pka: 0.47±0.10(Predicted)